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For Researchers, Scientists, and Drug Development Professionals

Tocophersolan, also known as Vitamin E TPGS (d-a-tocopheryl polyethylene glycol 1000
succinate), is a water-soluble derivative of natural vitamin E. It is a multifunctional excipient
widely utilized in the pharmaceutical industry to enhance the solubility and bioavailability of
poorly water-soluble drugs.[1][2] Its amphiphilic nature, comprising a lipophilic vitamin E head
and a hydrophilic polyethylene glycol (PEG) tail, allows it to act as a non-ionic surfactant,
forming micelles that encapsulate lipophilic drug molecules.[1][3] This guide provides a
comprehensive head-to-head comparison of different grades of Tocophersolan, supported by
experimental data, to aid researchers in selecting the optimal grade for their specific drug

delivery applications.

Comparison of Tocophersolan Grades:
Specifications and Performance

Tocophersolan is available in various grades, primarily distinguished by their compliance with
pharmacopeial standards and the length of their polyethylene glycol (PEG) chain. The most
common grades encountered in pharmaceutical development are the National Formulary (NF)
grade and Food Grade. Additionally, variations in the PEG chain length (e.g., TPGS 1000,
TPGS 2000) offer different physicochemical properties that can be tailored for specific
formulation needs.[3][4]

Physicochemical Properties of Tocophersolan NF Grade
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The NF grade of Tocophersolan meets the standards set by the National Formulary, ensuring
its quality and purity for pharmaceutical use.[5][6] Key specifications for a typical
Tocophersolan NF grade (with a PEG 1000 chain) are summarized in the table below.

Property Specification

Appearance White to light yellow waxy solid[6]
d-a-Tocopherol Content 25% minimum|[6]

Vitamin E Activity 372 to 447 IU/gram([6]

Solubility in Water Soluble up to 20% by weight[6]
Melting Point 37-41 °C[1]

Acid Value 1.5 maximum[6]

Critical Micelle Concentration (CMC) 0.02% by weight at 37°C[7]
Hydrophile-Lipophile Balance (HLB) 13[3]

Performance Comparison of Tocophersolan with Varying
PEG Chain Lengths

The length of the PEG chain in the Tocophersolan molecule significantly influences its
performance in drug delivery systems. A study comparing Tocophersolan with PEG chain
lengths of 1000, 2000, 3350, and 5000 in a Herceptin-functionalized nanoparticle formulation
for targeted cancer drug delivery revealed key differences in cellular uptake and cytotoxicity.

The results, summarized in the table below, demonstrate that nanoparticles formulated with
TPGS 1000 (shorter PEG chain) exhibited significantly higher cellular uptake and greater
cytotoxicity (lower IC50 values) against SK-BR-3 cancer cells compared to those with longer
PEG chains.[4]
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Cellular Uptake Cytotoxicity
PEG Chain Length Efficiency (%) vs. IC50 (pg/mL) Improvement vs.
PEG 5000 PEG 5000
TPGS 1000 38.1% higher ~0.1 92.6% lower IC50
TPGS 2000 24.1% higher ~0.4 68.1% lower IC50
TPGS 3350 37.3% higher ~1.0 90.0% lower IC50
TPGS 5000 Baseline ~1.3 Baseline

Data adapted from a study on Herceptin-conjugated nanoparticles for targeted delivery of

docetaxel.[4]

The superior performance of TPGS 1000 in this context is attributed to the shorter PEG chain
providing less steric hindrance, which facilitates more efficient cellular uptake of the

nanoparticles.[4]

Mechanism of Action: P-glycoprotein Inhibition

Beyond its solubilizing properties, Tocophersolan actively enhances drug bioavailability by
inhibiting the P-glycoprotein (P-gp) efflux pump.[2][8] P-gp is a transmembrane protein that
actively transports a wide range of drugs out of cells, contributing to multidrug resistance in
cancer and limiting the oral absorption of many compounds.[8][9] Tocophersolan has been
shown to effectively block this efflux mechanism, thereby increasing the intracellular
concentration and therapeutic efficacy of co-administered drugs.[8]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24461325/
https://pubmed.ncbi.nlm.nih.gov/24461325/
https://www.benchchem.com/product/b1218428?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32525772/
https://pubmed.ncbi.nlm.nih.gov/10554096/
https://pubmed.ncbi.nlm.nih.gov/10554096/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5545886/
https://www.benchchem.com/product/b1218428?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10554096/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Extracellular Space
Intracellular Space Passive Diffusion

@4 Binding
Cell Meémbrane Efflux
Tocophersolan | Inhibition | P-glycoprotein (P-gp) Efflux Pump

Solubility Enhancement In Vitro Drug Release P-gp Inhibition (Caco-2 Assay)

Prepare Drug & Tocophersolan Solutions Prepare Formulation & Dialysis Bag Culture Caco-2 Cells on Transwells

\ 4

Equilibrate at Constant Temperature Incubate in Release Medium at 37°C Measure TEER for Monolayer Integrity

\ 4

Centrifuge & Filter Sample Medium at Time Intervals Perform Bidirectional Transport Study

\ 4

Analyze Supernatant (HPLC/LC-MS) Analyze Samples for Drug Content Quantify P-gp Substrate Transport

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1218428?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaceutical-networking.com [pharmaceutical-networking.com]

2. Rediscovering Tocophersolan: A Renaissance for Nano-Based Drug Delivery and
Nanotheranostic Applications - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. pharmaexcipients.com [pharmaexcipients.com]

o 4. Effects of PEG tethering chain length of vitamin E TPGS with a Herceptin-functionalized
nanoparticle formulation for targeted delivery of anticancer drugs - PubMed
[pubmed.ncbi.nim.nih.gov]

e 5. TPGS Regulatory Compliance [tpgs.com]
e 6. parmentier.de [parmentier.de]
e 7. pharmaexcipients.com [pharmaexcipients.com]

8. Inhibition of P-glycoprotein by D-alpha-tocopheryl polyethylene glycol 1000 succinate
(TPGS) - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 9. P-gp Inhibition and Mitochondrial Impairment by Dual-Functional Nanostructure Based on
Vitamin E Derivatives To Overcome Multidrug Resistance - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Head-to-Head Comparison of Tocophersolan Grades
for Pharmaceutical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218428#head-to-head-comparison-of-different-
grades-of-tocophersolan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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